Mobocertinib succinate

• IUPAC Name: butanedioic acid;propan-2-yl 2-[4-[2-(dimethylamino)ethyl-methylamino]-2-methoxy-5-(prop-2-enoylamino)anilino]-4-(1-methylindol-3-yl)pyrimidine-5-carboxylate
• InChI: InChI=1S/C32H39N7O4.C4H6O4/c1-9-29(40)34-24-16-25(28(42-8)17-27(24)38(6)15-14-37(4)5)35-32-33-18-22(31(41)43-20(2)3)30(36-32)23-19-39(7)26-13-11-10-12-21(23)26;5-3(6)1-2-4(7)8/h9-13,16-20H,1,14-15H2,2-8H3,(H,34,40)(H,33,35,36);1-2H2,(H,5,6)(H,7,8)
• InChI Key: YXYAEUMTJQGKHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CN=C(N=C1C2=CN(C3=CC=CC=C32)C)NC4=C(C=C(C(=C4)NC(=O)C=C)N(C)CCN(C)C)OC.C(CC(=O)O)C(=O)O
• Molecular Formula: C36H45N7O8
• Molecular Weight: 703.8 g/mol
• CAS No.: 2389149-74-8

Description

Mobocertinib succinate: is a novel tyrosine kinase inhibitor that has been developed for the treatment of non-small cell lung cancer (NSCLC) with epidermal growth factor receptor (EGFR) exon 20 insertion mutations . This compound is particularly significant because it addresses a subset of NSCLC patients who have limited treatment options due to resistance to other EGFR inhibitors .

Scientific Research Applications

Mobocertinib succinate has several scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry:

Chemistry: It serves as a model compound for studying the structure-activity relationships of tyrosine kinase inhibitors.

Biology: Researchers use this compound to investigate the biological pathways involved in EGFR signaling and its role in cancer progression.

Medicine: this compound is used in clinical trials and therapeutic applications for the treatment of NSCLC with EGFR exon 20 insertion mutations.

Industry: The compound is produced and marketed by pharmaceutical companies for its therapeutic benefits in oncology.

Mechanism of Action

Mobocertinib works by blocking the action of the abnormal protein that signals cancer cells to multiply. This helps stop or slow the spread of cancer cells and may help shrink tumors. It is an irreversible kinase inhibitor, forming a covalent bond with the cysteine 797 in the EGFR active site, leading to sustained inhibition of EGFR enzymatic activity.

Safety and Hazards

The most common side effects of Mobocertinib include diarrhea, rash, nausea, stomatitis, vomiting, decreased appetite, paronychia, fatigue, dry skin, and musculoskeletal pain. It can cause life-threatening heart rate-corrected QT (QTc) prolongation, including Torsades de Pointes, which can be fatal.

Future Directions

Future directions for improving outcomes for patients with EGFR exon 20 insertion mutation-positive NSCLC may include the study of combination therapies in the first-line setting and exploration of how mutation variants affect response and resistance mechanisms.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of mobocertinib succinate involves the reaction of mobocertinib with succinic acid in ethanol or 2-methyl tetrahydrofuran (THF) . The resulting mixture is concentrated in vacuo and purified by preparative thin-layer chromatography (TLC) using a mixture of methanol and dichloromethane (DCM) .

Industrial Production Methods: Industrial production methods for this compound are proprietary and involve optimized reaction conditions to ensure high yield and purity. The process typically includes multiple steps of synthesis, purification, and crystallization to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions: Mobocertinib succinate primarily undergoes substitution reactions due to its structure as a kinase inhibitor . It is designed to irreversibly bind to and inhibit EGFR exon 20 insertion mutations .

Common Reagents and Conditions: The synthesis of this compound involves reagents such as succinic acid, ethanol, and 2-methyl tetrahydrofuran . The reaction conditions are carefully controlled to ensure the formation of the desired product without significant side reactions .

Major Products Formed: The major product formed from the reaction of mobocertinib with succinic acid is this compound, which is the active pharmaceutical ingredient used in the treatment of NSCLC .

Comparison with Similar Compounds

Osimertinib: Another tyrosine kinase inhibitor used for the treatment of NSCLC with EGFR T790M mutations.

Afatinib: A second-generation EGFR inhibitor used for the treatment of NSCLC with common EGFR mutations.

Erlotinib: A first-generation EGFR inhibitor used for the treatment of NSCLC with EGFR mutations.

Uniqueness of Mobocertinib Succinate: this compound is unique in its ability to selectively inhibit EGFR exon 20 insertion mutations, which are associated with resistance to other EGFR inhibitors . This specificity makes it a valuable therapeutic option for patients with this particular genetic mutation .